N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide
• InChI: InChI=1S/C12H14N2O2S/c1-2-16-10-5-3-4-9(8-10)11(15)14-12-13-6-7-17-12/h3-5,8H,2,6-7H2,1H3,(H,13,14,15)
• InChI Key: WYJUCJCAPWVUGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NCCS2
• Molecular Formula: C12H14N2O2S
• DSSTOX Substance ID: DTXSID60358918
• Molecular Weight: 250.32 g/mol
• Solubility: 26.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 461412-81-7

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide, also known as DTEB, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. DTEB is a thiazole derivative that has been shown to have various biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes, including histone deacetylases and matrix metalloproteinases. It has also been shown to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways. Additionally, this compound has been shown to interact with various receptors, including the GABA-A receptor.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of inflammatory enzymes. In neurological disorders, this compound has been shown to protect neurons from oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide in lab experiments is its versatility. This compound has been shown to have various biochemical and physiological effects, making it a useful tool for investigating multiple biological processes. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in lab experiments.
One limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to have low toxicity in animal models, its safety in humans has not been fully established. Additionally, this compound may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide. One potential direction is to investigate the use of this compound in combination with other drugs for cancer treatment. Another potential direction is to investigate the use of this compound in treating other neurological disorders, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects. Overall, this compound has the potential to be a valuable tool for investigating various biological processes and may have therapeutic applications in the future.

Synthesis Methods

The synthesis of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide involves the reaction of 3-ethoxybenzoyl chloride with 2-aminothiazole in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-ethoxybenzamide has been used in various scientific research applications, including studies on cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.